Cas no 2138077-07-1 (4-fluoro-3-(4-fluorophenyl)-5-methoxyaniline)

• Product name: 4-fluoro-3-(4-fluorophenyl)-5-methoxyaniline
• CAS No: 2138077-07-1
• MF: C₁₃H₁₁F₂NO
• MW: 235.229350328445
• CID: 5992094
• PubChem ID: 165746810

4-fluoro-3-(4-fluorophenyl)-5-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-3-(4-fluorophenyl)-5-methoxyaniline
• 2138077-07-1
• EN300-1142314

• Inchi： 1S/C13H11F2NO/c1-17-12-7-10(16)6-11(13(12)15)8-2-4-9(14)5-3-8/h2-7H,16H2,1H3
• InChI Key： GNALYIRACKZRPS-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C=C1C1C=CC(=CC=1)F)N)OC

Computed Properties

• Exact Mass: 235.08087030g/mol
• Monoisotopic Mass: 235.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų
• XLogP3: 3

Additional information on 4-fluoro-3-(4-fluorophenyl)-5-methoxyaniline

Comprehensive Overview of 4-fluoro-3-(4-fluorophenyl)-5-methoxyaniline (CAS No. 2138077-07-1)

4-fluoro-3-(4-fluorophenyl)-5-methoxyaniline (CAS No. 2138077-07-1) is a fluorinated aromatic amine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro and methoxy substituents, has garnered attention for its role in the synthesis of bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of fluorine atoms enhances its metabolic stability and binding affinity, making it a valuable intermediate in medicinal chemistry.

In recent years, the demand for fluorinated compounds like 4-fluoro-3-(4-fluorophenyl)-5-methoxyaniline has surged due to their versatility in organic synthesis. A growing trend in the scientific community is the focus on sustainable fluorination methods, aligning with the broader push for green chemistry. This compound's structural motifs are frequently searched in databases like PubChem and Reaxys, reflecting its relevance in cutting-edge research. Users often inquire about its synthetic routes, spectroscopic data, and safety profiles, underscoring the need for detailed technical documentation.

The pharmacological potential of 4-fluoro-3-(4-fluorophenyl)-5-methoxyaniline is another hot topic. With the rise of precision medicine, researchers are investigating its incorporation into targeted therapies. For instance, its aniline core is a common scaffold in EGFR inhibitors, a class of drugs pivotal in oncology. Additionally, its agrochemical applications are being explored, particularly in the design of herbicides and pesticides with improved environmental profiles. These applications align with global efforts to reduce the ecological footprint of chemical products.

From a synthetic chemistry perspective, CAS No. 2138077-07-1 serves as a building block for complex molecules. Its electron-rich aromatic system facilitates electrophilic substitutions, enabling diverse functionalizations. Laboratories often seek protocols for its large-scale production and purification, highlighting its industrial relevance. Moreover, its stability under various conditions makes it a reliable candidate for multi-step syntheses, a feature highly valued in process chemistry.

In conclusion, 4-fluoro-3-(4-fluorophenyl)-5-methoxyaniline (CAS No. 2138077-07-1) exemplifies the intersection of innovation and utility in modern chemistry. Its applications span drug development, material science, and agrochemicals, driven by its unique physicochemical properties. As research continues to uncover new uses, this compound is poised to remain a focal point in scientific discourse, meeting the evolving needs of industries and academia alike.